

The Deuterium Switch: A Technical Guide to Stable Isotope Labeling in Drug Development

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Ethylamine-N,N-d₂

CAS No.: 5852-45-9

Cat. No.: B1610470

[Get Quote](#)

In the landscape of modern drug discovery and development, the pursuit of optimized pharmacokinetic profiles is a paramount objective. Researchers and pharmaceutical scientists continually seek innovative strategies to enhance the efficacy, safety, and dosing regimens of therapeutic agents. Among the most elegant and impactful of these strategies is the use of stable isotope labeling with deuterium. This in-depth technical guide provides a comprehensive exploration of the core principles, experimental methodologies, and impactful applications of deuterium labeling for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative scientific literature.

The Foundation: Understanding the Deuterium Kinetic Isotope Effect (KIE)

The strategic substitution of hydrogen (¹H) with its heavier, stable isotope, deuterium (²H), can profoundly alter a drug's metabolic fate. This phenomenon is rooted in a fundamental principle of physical organic chemistry: the Kinetic Isotope Effect (KIE). The bond between carbon and deuterium (C-D) is stronger and vibrates at a lower frequency than the corresponding carbon-hydrogen (C-H) bond.^{[1][2]} Consequently, chemical reactions that involve the cleavage of a C-

H bond as the rate-determining step will proceed more slowly when a deuterium atom is present at that position.^[1]

In the realm of drug metabolism, a significant portion of biotransformations are catalyzed by enzymes, most notably the Cytochrome P450 (CYP) superfamily.^{[1][3]} These enzymatic reactions frequently involve the abstraction of a hydrogen atom from the drug molecule. By strategically replacing a hydrogen atom at a known site of metabolic vulnerability—often referred to as a "soft spot"—with a deuterium atom, the rate of metabolism at that specific position can be significantly attenuated.^{[1][4]}

This "deuterium switch" can manifest in several beneficial pharmacokinetic alterations:

- **Increased Metabolic Stability:** The drug is metabolized at a slower rate.^[1]
- **Prolonged Half-life ($t_{1/2}$):** The drug persists in the body for a longer duration.^[1]
- **Increased Systemic Exposure (AUC):** A higher concentration of the active drug is available to elicit its therapeutic effect.^[1]
- **Reduced Clearance (CL):** The rate at which the drug is eliminated from the body is decreased.^[5]
- **Altered Metabolite Profile:** The formation of potentially toxic or inactive metabolites can be minimized, a phenomenon that can also mitigate "metabolic switching" where deuteration at one site diverts metabolism to other positions.^{[1][4]}

It is crucial to understand that the magnitude of the KIE is not uniform and depends on the specific metabolic pathway and enzyme involved.^[4] Therefore, a thorough understanding of a drug's metabolism is a prerequisite for a successful deuteration strategy.

Strategic Implementation: From Benchtop to In Vivo Significance

The journey of a deuterated drug candidate from conceptualization to clinical relevance involves a series of well-defined experimental stages. Each stage is designed to provide critical data to validate the therapeutic hypothesis and inform subsequent development decisions.

In Vitro Metabolic Stability Assessment

The initial evaluation of a deuterated compound's potential is typically conducted using in vitro metabolic stability assays. These experiments provide a preliminary indication of how the structural modification impacts the drug's susceptibility to enzymatic degradation.

Objective: To compare the rate of disappearance of a deuterated drug candidate to its non-deuterated (protiated) counterpart in the presence of metabolic enzymes.

Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

- Preparation of Reagents:
 - Prepare stock solutions of the deuterated and non-deuterated test compounds (e.g., 10 mM in DMSO).
 - Thaw a vial of pooled Human Liver Microsomes (HLM) on ice.
 - Prepare a NADPH-regenerating system solution (e.g., containing NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in phosphate buffer (pH 7.4).
- Incubation:
 - In a 96-well plate, pre-warm the HLM suspension and phosphate buffer to 37°C.
 - Add the test compound (final concentration, e.g., 1 µM) to the HLM suspension and pre-incubate for 5 minutes at 37°C.
 - Initiate the metabolic reaction by adding the pre-warmed NADPH-regenerating system.
- Time-Course Sampling:
 - At designated time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an appropriate internal standard.
- Sample Processing and Analysis:
 - Centrifuge the plate to pellet the precipitated proteins.

- Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
- Data Analysis:
 - Quantify the peak area ratio of the analyte to the internal standard at each time point.
 - Plot the natural logarithm of the percentage of the parent compound remaining versus time.
 - Determine the in vitro half-life ($t_{1/2}$) from the slope of the linear regression.
 - Calculate the intrinsic clearance (CL_{int}) using the formula: $CL_{int} = (0.693 / t_{1/2}) /$ (concentration of microsomal protein in mg/mL).[5]

```
dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"]; }
```

Caption: Workflow for In Vitro Metabolic Stability Assay.

In Vivo Pharmacokinetic Evaluation in Preclinical Models

Following promising in vitro data, the next critical step is to assess the pharmacokinetic behavior of the deuterated compound in a living organism. Rodent models, such as rats or mice, are commonly employed for these initial in vivo studies.

Objective: To determine and compare the key pharmacokinetic parameters (C_{max}, T_{max}, AUC, $t_{1/2}$, CL) of a deuterated drug and its non-deuterated analog following administration.[5]

Experimental Protocol: Oral Pharmacokinetic Study in Rats

- Animal Acclimation and Dosing:
 - Acclimate male Sprague-Dawley rats (200-250g) for at least one week prior to the study. [5]

- Divide the animals into two groups: one to receive the deuterated drug and the other to receive the non-deuterated drug.
- Administer the compounds via oral gavage at a predetermined dose.
- Blood Sampling:
 - Collect serial blood samples (approximately 100-200 μ L) from the tail vein or another appropriate site at specified time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours).[5]
 - Collect blood into tubes containing an anticoagulant like EDTA.[5]
- Plasma Preparation and Storage:
 - Centrifuge the blood samples to separate the plasma.
 - Transfer the plasma to clean, labeled tubes and store at -80°C until bioanalysis.[5]
- Bioanalysis:
 - Develop and validate a sensitive and specific LC-MS/MS method for the simultaneous quantification of the deuterated and non-deuterated compounds in plasma.[5] The use of a stable isotope-labeled internal standard is crucial for accurate quantification.[6]
- Pharmacokinetic Data Analysis:
 - Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate the key pharmacokinetic parameters from the plasma concentration-time data for each animal.[5]

```
dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4",  
fontcolor="#202124"]; edge [color="#34A853"];  
  
}
```

Caption: Workflow for an In Vivo Pharmacokinetic Study.

Table 1: Illustrative Pharmacokinetic Data of a Deuterated Drug vs. Protiated Analog

Parameter	Protiated Drug	Deuterated Drug	Fold Change
C _{max} (ng/mL)	500	750	1.5
T _{max} (hr)	1.0	2.0	2.0
AUC (ng*hr/mL)	2500	7500	3.0
t _{1/2} (hr)	4.0	12.0	3.0
CL (L/hr/kg)	2.0	0.67	0.33

This is hypothetical data for illustrative purposes.

Delving Deeper: Advanced Applications of Deuterium Labeling

The utility of deuterium labeling extends beyond improving the pharmacokinetic profiles of small molecule drugs. It is a versatile tool with applications in understanding complex biological processes.

Metabolic Flux Analysis

Deuterium-labeled substrates, such as deuterated glucose or water (D₂O), are invaluable for tracing the flow of atoms through metabolic pathways.^{[7][8]} This technique, known as metabolic flux analysis, provides a dynamic view of cellular metabolism that is not attainable through static measurements of metabolite levels.^[2] By monitoring the incorporation of deuterium into downstream metabolites using mass spectrometry, researchers can quantify the activity of specific metabolic routes in health and disease.^{[3][7]}

Proteomics and Protein Turnover

Stable isotope labeling with deuterium, particularly using D₂O, has emerged as a powerful method for studying protein turnover on a proteome-wide scale.^{[9][10]} As cells synthesize new proteins, they incorporate deuterium from the labeled body water into non-essential amino acids.^[9] By measuring the rate of deuterium incorporation into peptides over time using mass spectrometry, it is possible to determine the synthesis and degradation rates of individual proteins.^{[9][11]} This approach is applicable to both cell culture and in vivo studies.^{[9][12]}

Experimental Protocol: Protein Turnover Analysis in Cell Culture using D₂O

- Cell Culture and Labeling:
 - Culture cells in standard growth medium.
 - Replace the medium with one containing a specific concentration of D₂O (e.g., 4-8%).
 - Harvest cells at various time points (e.g., 0, 2, 6, 12, 24 hours) after the introduction of the D₂O-containing medium.[\[13\]](#)
- Protein Extraction and Digestion:
 - Lyse the cells and extract the total protein.
 - Perform a protein quantification assay (e.g., BCA).
 - Digest the proteins into peptides using an enzyme such as trypsin.
- LC-MS/MS Analysis:
 - Analyze the peptide mixture using a high-resolution mass spectrometer.
 - Acquire data in a manner that allows for the accurate measurement of the isotopic distribution of the peptides.
- Data Analysis:
 - Identify and quantify the peptides at each time point.
 - Determine the rate of deuterium incorporation for each peptide by fitting the isotopic distribution data to a kinetic model.[\[9\]](#)
 - Calculate the protein turnover rate from the peptide-level data.

```
dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4",  
fontcolor="#202124"]; edge [color="#EA4335"];  
}
```

Caption: Workflow for Protein Turnover Analysis using D₂O.

Analytical Considerations: Detecting the Deuterium Signature

The successful implementation of deuterium labeling studies is critically dependent on robust analytical methodologies capable of accurately and precisely quantifying the extent and position of deuterium incorporation.

Mass Spectrometry (MS)

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the workhorse for quantitative bioanalysis of deuterated compounds in biological matrices.^{[6][14]} Its high sensitivity and selectivity allow for the detection of low concentrations of drugs and their metabolites. For metabolic flux and proteomics studies, high-resolution mass spectrometry is often employed to resolve the isotopic patterns of labeled molecules.^[15]

Sample Preparation for LC-MS Analysis:

Effective sample preparation is crucial to remove interfering substances from the biological matrix and to concentrate the analyte of interest. Common techniques include:

- Protein Precipitation (PPT): A simple and rapid method for removing proteins from plasma or serum.^[16]
- Liquid-Liquid Extraction (LLE): Separates analytes based on their differential solubility in two immiscible liquids.^[16]
- Solid-Phase Extraction (SPE): A highly selective technique that uses a solid sorbent to retain and then elute the analyte.^[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural characterization of deuterated compounds.^{[17][18]}

- ^1H NMR: Can be used to confirm the absence or reduction of a proton signal at the site of deuteration.[19]
- ^2H NMR: Directly detects the deuterium nucleus, providing unambiguous evidence of its presence and location within the molecule.[17]
- ^{13}C NMR: The presence of a neighboring deuterium atom can induce a small, measurable shift in the ^{13}C chemical shift, which can be used for quantitative analysis of deuteration levels.[20]

The Regulatory Landscape and Future Perspectives

The development of deuterated drugs has a clear regulatory path. In the United States, the Food and Drug Administration (FDA) considers a deuterated version of a previously approved drug to be a New Chemical Entity (NCE).[21] This designation provides a period of market exclusivity. For deuterated versions of existing drugs (a "deuterium switch"), the 505(b)(2) regulatory pathway can be utilized, which allows developers to reference safety and efficacy data from the original, non-deuterated drug, potentially streamlining the approval process.[21][22]

The field of deuterium labeling is continually evolving. Advances in synthetic chemistry are enabling more precise and efficient site-specific deuteration.[23] Furthermore, the application of deuterium labeling in conjunction with advanced analytical techniques is providing unprecedented insights into complex biological systems.

```
dot graph TD
    subgraph "Core Principle"
        A[Kinetic Isotope Effect]
    end
    subgraph "Applications"
        B[Improved Pharmacokinetics]
        C[Metabolic Flux Analysis]
        D[Proteomics]
    end
    subgraph "Methodologies"
        E[In Vitro Assays]
        F[In Vivo Studies]
        G[Mass Spectrometry]
        H[NMR Spectroscopy]
    end
    subgraph "Outcome"
        I[Enhanced Drug Development]
    end
    A --> B
    B --> E
    B --> F
    C --> G
    D --> G
    E --> I
    F --> I
    G --> I
    H --> I
```

Caption: Logical relationships in deuterium labeling for drug development.

In conclusion, stable isotope labeling with deuterium has transitioned from a specialized research tool to a validated and valuable strategy in modern drug development. The ability to fine-tune a drug's pharmacokinetic profile through the subtle yet powerful "deuterium switch" offers a rational approach to enhancing therapeutic efficacy, improving safety, and optimizing

patient dosing. As our understanding of drug metabolism and analytical capabilities continue to advance, the strategic application of deuterium labeling is poised to play an increasingly important role in the development of next-generation therapeutics.

References

- Kim, J., & DeBerardinis, R. J. (2019). Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients. *Current Opinion in Biotechnology*, 55, 81-89. [\[Link\]](#)
- Salamandra, LLC. (2025). Regulatory Considerations for Deuterated Products. Salamandra, LLC. [\[Link\]](#)
- Khan, H., & Ducker, G. S. (2022). Metabolic flux analysis with isotope tracing using deuterium-labelled substrates demonstrates metabolic flux compensation through a paralogue pathway. *ResearchGate*. [\[Link\]](#)
- Shchepin, R. V., et al. (2017). Triple ^{13}C - $\{^1\text{H}, ^2\text{H}\}$ NMR: A precise quantitative method for study deuterated organic compounds. *ResearchGate*. [\[Link\]](#)
- Larsson, G., et al. (2016). Quantitative analysis of deuterium using the isotopic effect on quaternary (^{13}C) NMR chemical shifts. *PubMed*. [\[Link\]](#)
- Pirali, T., et al. (2023). Deuterium in drug discovery: progress, opportunities and challenges. *Nature Reviews Drug Discovery*, 22(7), 562-584. [\[Link\]](#)
- Ul-Hasan, S., et al. (2025). Deuterium labeling enables proteome-wide turnover kinetics analysis in cell culture. *Cell Reports Methods*, 5(7), 101104. [\[Link\]](#)
- Mueller, C., et al. (2025). Deuterium Metabolic Imaging Enables the Tracing of Substrate Fluxes Through the Tricarboxylic Acid Cycle in the Liver. *NMR in Biomedicine*, 38(1), e5309. [\[Link\]](#)
- Sadygov, R. G., & Coyle, J. E. (2001). Determination of protein synthesis in vivo using labeling from deuterated water and analysis of MALDI-TOF spectrum. *American Journal of Physiology-Endocrinology and Metabolism*, 281(5), E1093-E1103. [\[Link\]](#)

- ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc.[[Link](#)]
- Ul-Hasan, S., et al. (2025). Deuterium labeling enables proteome wide turnover kinetics analysis in cell culture. bioRxiv. [[Link](#)]
- Ul-Hasan, S., et al. (2025). Deuterium labeling enables proteome-wide turnover kinetics analysis in cell culture. Cell Reports Methods. [[Link](#)]
- Du, Y., et al. (2023). Two approaches to estimate protein turnover rates using deuterated water-labeled samples. ResearchGate. [[Link](#)]
- Burgess, S. C. (2022). Development of Tracer Approaches. UT Southwestern Medical Center. [[Link](#)]
- Timmins, G. S. (2014). Deuterated drugs: where are we now? Expert Opinion on Therapeutic Patents, 24(10), 1067-1070. [[Link](#)]
- Mass Spec Studio. (n.d.). Hydrogen-Deuterium Exchange Analysis (PIPE/DEAL). Mass Spec Studio. [[Link](#)]
- Raval, S., et al. (2024). Automating data analysis for hydrogen/deuterium exchange mass spectrometry using data-independent acquisition methodology. PubMed. [[Link](#)]
- van der Woude, J., et al. (2024). Computational Tools for Hydrogen–Deuterium Exchange Mass Spectrometry Data Analysis. Amsterdam UMC. [[Link](#)]
- ResolveMass Laboratories Inc. (2025). Case Study — Synthesizing a Deuterium-Labeled Drug Metabolite for Metabolite ID (MID). ResolveMass Laboratories Inc.[[Link](#)]
- Harbeson, S. L., & Tung, R. D. (2017). Deuterated Drug Molecules: Focus on FDA-Approved Deutetrabenazine. Biochemistry, 56(46), 6099-6101. [[Link](#)]
- Atzrodt, J., et al. (2021). Designing chemical systems for precision deuteration of medicinal building blocks. Nature Communications, 12(1), 1-9. [[Link](#)]

- Patil, S., et al. (2022). A Study on Deuterium: An Isotope of Hydrogen for Drug Development. International Journal of Pharmaceutical and Phytopharmacological Research, 23(3), 18-33. [\[Link\]](#)
- Tugarinov, V., & Kanelis, V. (2017). A simple protocol for the production of highly deuterated proteins for biophysical studies. Journal of Biological Chemistry, 292(33), 13816-13826. [\[Link\]](#)
- Martinez, S. (2021). The Evolution of Deuterium in the Pharmaceutical Industry and Its Effects on Methods of Deuterium Incorporation. Digital Commons @ Assumption University. [\[Link\]](#)
- Wrona-Krol, E., et al. (2021). Preparation of Deuterium-Labeled Armodafinil by Hydrogen–Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS. Molecules, 26(20), 6243. [\[Link\]](#)
- Xu, Z., et al. (2025). Bipolar Breakthrough: A Greener Path to Deuterated Chemicals. Chem & Bio Engineering. [\[Link\]](#)
- De Feyter, H., et al. (2019). In vivo deuterated water labeling followed by deuterium magnetic resonance imaging of xenografted tumors. bioRxiv. [\[Link\]](#)
- ResolveMass Laboratories Inc. (2025). Deuterated Polymers: Complete Guide. ResolveMass Laboratories Inc. [\[Link\]](#)
- Study Mind. (2022). Analytical Techniques - Deuterium use in ^1H NMR (A-Level Chemistry). Study Mind. [\[Link\]](#)
- Wrona-Krol, E., et al. (2025). Preparation of Deuterium-Labeled Armodafinil by Hydrogen–Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS. ResearchGate. [\[Link\]](#)
- Zhang, Y., et al. (2024). Robust Liquid Chromatography–Mass Spectrometry Determination of Deuterium Isotopologues for Quality Control of Deucravacitinib Using Nominal Mass Instrumentation. Organic Process Research & Development. [\[Link\]](#)

- De Feyter, H., et al. (2026). In vivo deuterated water labeling allows tumor visualization via deuterium magnetic resonance spectroscopic imaging of cholesterol. ResearchGate. [[Link](#)]
- Chen, Y., et al. (2023). Sample preparation workflow for deuterium labeling AST experiment. ResearchGate. [[Link](#)]
- Shi, L., et al. (2019). Spectral tracing of deuterium for imaging glucose metabolism. Columbia University. [[Link](#)]
- Shrestha, R., et al. (2024). In-vivo tracking of deuterium metabolism in mouse organs using LC-MS/MS. PubMed. [[Link](#)]
- Wilkinson, D. J., et al. (2020). The use of deuterated water for the measurement of protein synthesis. Journal of Applied Physiology, 128(4), 1045-1056. [[Link](#)]
- Ul-Hasan, S., et al. (2025). Deuterium labeling enables proteome wide turnover kinetics analysis in cell culture. bioRxiv. [[Link](#)]
- Macallan, D. C., et al. (2025). Deuterated water (2H₂O, heavy water) labelling to investigate human cell dynamics in vivo - lessons in protocol design and toxicity from the current literature. Frontiers in Immunology, 16, 1640955. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. pubs.acs.org [pubs.acs.org]
- 2. Metabolic Flux Analysis and In Vivo Isotope Tracing - Creative Proteomics [creative-proteomics.com]
- 3. Deuterium Metabolic Imaging Enables the Tracing of Substrate Fluxes Through the Tricarboxylic Acid Cycle in the Liver - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]

- [5. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [6. resolvemass.ca](https://resolvemass.ca) [resolvemass.ca]
- [7. Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [8. researchgate.net](https://researchgate.net) [researchgate.net]
- [9. Deuterium labeling enables proteome-wide turnover kinetics analysis in cell culture - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [10. journals.physiology.org](https://journals.physiology.org) [journals.physiology.org]
- [11. researchgate.net](https://researchgate.net) [researchgate.net]
- [12. biorxiv.org](https://biorxiv.org) [biorxiv.org]
- [13. journals.physiology.org](https://journals.physiology.org) [journals.physiology.org]
- [14. Preparation of Deuterium-Labeled Armodafinil by Hydrogen–Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [15. In-vivo tracking of deuterium metabolism in mouse organs using LC-MS/MS - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [16. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [17. sigmaaldrich.com](https://sigmaaldrich.com) [sigmaaldrich.com]
- [18. resolvemass.ca](https://resolvemass.ca) [resolvemass.ca]
- [19. studymind.co.uk](https://studymind.co.uk) [studymind.co.uk]
- [20. Quantitative analysis of deuterium using the isotopic effect on quaternary \(13\)C NMR chemical shifts - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [21. isotope.com](https://isotope.com) [isotope.com]
- [22. salamandra.net](https://salamandra.net) [salamandra.net]
- [23. d-nb.info](https://d-nb.info) [d-nb.info]
- To cite this document: BenchChem. [The Deuterium Switch: A Technical Guide to Stable Isotope Labeling in Drug Development]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1610470/docs#the-deuterium-switch-a-technical-guide-to-stable-isotope-labeling-in-drug-development>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)